Cas no 55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea)

55304-10-4 structure
Product Name:3-(3-Isopropylphenyl)-1,1-dimethylurea
CAS No:55304-10-4
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:1078372
PubChem ID:15239457
3-(3-Isopropylphenyl)-1,1-dimethylurea Properties
Names and Identifiers
-
- 3-(3-Isopropylphenyl)-1,1-dimethylurea
- 1,1-dimethyl-3-(3-propan-2-ylphenyl)urea
- 55304-10-4
- SCHEMBL9292136
- N,N-Dimethyl-N'-[3-(propan-2-yl)phenyl]urea
- Urea, N,N-dimethyl-N'-[3-(1-methylethyl)phenyl]-
- DB-314490
- DTXSID80570377
-
- InChIKey: QWZWEJVCSVTACA-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H18N2O/c1-9(2)10-6-5-7-11(8-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
- SMILES: CC(C)C1=CC(=CC=C1)NC(=O)N(C)C
Computed Properties
- Exact Mass: 206.14204
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 206.141913202g/mol
- Heavy Atom Count: 15
- Complexity: 214
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
3-(3-Isopropylphenyl)-1,1-dimethylurea Suppliers
BEI JING XIN HENG YAN Technology Co., Ltd.
(CAS:55304-10-4)
MR./MRS.:WANG JING LI
Phone:13426091577
Email:ws@hibio-e.com
3-(3-Isopropylphenyl)-1,1-dimethylurea Related Literature
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Muhammad Younus,Akiya Ogawa RSC Adv., 2014,4, 25389-25392
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Cristinel Popovici,Ignacio Fernández,Pascual Oña-Burgos,Laura Roces,Santiago García-Granda,Fernando López Ortiz Dalton Trans., 2011,40, 6691-6703
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Liang-hua Wu,Wei-min Yang,Anatoly I. Frenkel Catal. Sci. Technol., 2014,4, 2512-2519
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Megan T. Valentine,Matthew E. Helgeson Soft Matter, 2022,18, 4897-4904
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Jan Huege,C. Hart Poskar,Mathias Franke,Björn H. Junker Mol. BioSyst., 2012,8, 2466-2469
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Yaw Kai Yan,R. Subramaniam Chem. Educ. Res. Pract., 2016,17, 1114-1126
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Li Xiang,Changsen Zhan,Zhongliang Chen,Xiaojun Liu,Xinming Huang,Shuping Wang,Yaohua Hu,Runhui Liu Mol. BioSyst., 2012,8, 2434-2442
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